Cas no 2172344-61-3 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidobicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidobicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2172344-61-3
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6502616
• PubChem ID: 165563683
• Update Time: 2025-10-29

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidobicyclo3.1.0hexane-1-carboxylic acid
• EN300-1547725
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-amido]bicyclo[3.1.0]hexane-1-carboxylic acid
• 2172344-61-3

• Inchi： 1S/C27H24N2O6/c30-24(28-16-11-15-12-27(15,13-16)25(31)32)23-22(9-10-34-23)29-26(33)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,15-16,21H,11-14H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HLXSPIKGSBKDJS-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC1C2)NC(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidobicyclo3.1.0hexane-1-carboxylic acid

Comprehensive Analysis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidobicyclo3.1.0hexane-1-carboxylic acid (CAS No. 2172344-61-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidobicyclo3.1.0hexane-1-carboxylic acid (CAS No. 2172344-61-3) has garnered significant attention due to its unique structural properties and potential applications. This bicyclic derivative, featuring a furan-2-amide moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, is particularly relevant in peptide synthesis and drug discovery. Researchers are increasingly exploring its role in the development of novel therapeutics, especially in targeting protein-protein interactions and enzyme inhibition.

The Fmoc-protected amino acid derivative is a critical intermediate in solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology. With the growing demand for peptide-based drugs and bioconjugates, compounds like 2172344-61-3 are essential for ensuring high-yield and high-purity peptide production. Its bicyclo[3.1.0]hexane scaffold introduces conformational rigidity, which can enhance binding affinity and metabolic stability—a hot topic in drug design optimization. This aligns with current trends in AI-driven molecular modeling, where researchers leverage computational tools to predict the bioactivity of such structurally complex molecules.

Another area of interest is the compound’s potential in click chemistry applications. The furan-2-amide group may serve as a versatile handle for further functionalization, enabling the creation of targeted drug delivery systems. Given the rise of personalized medicine and nanocarrier technologies, this aspect of 2172344-61-3 is highly relevant. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a strategy increasingly adopted to improve drug bioavailability.

From a synthetic chemistry perspective, the challenges and opportunities associated with scaling up the production of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidobicyclo3.1.0hexane-1-carboxylic acid are also worth noting. Green chemistry principles are being applied to optimize its synthesis, reducing the use of hazardous reagents—a priority in sustainable pharmaceutical manufacturing. This resonates with the broader industry shift toward environmentally friendly processes, a topic frequently searched by professionals in the field.

In summary, CAS No. 2172344-61-3 represents a multifaceted compound with promising applications in peptide therapeutics, drug design, and bioconjugation. Its structural features align with cutting-edge research trends, making it a valuable subject for further investigation. As the scientific community continues to explore its potential, this compound may play a pivotal role in advancing next-generation bioactive molecules.